Cas no 29701-07-3 (KANENDOMYCIN SULFATE)

KANENDOMYCIN SULFATE Properties

Names and Identifiers

• KANENDOMYCIN SULFATE
• Kanamycin B Sulfate
• KANENDOMYCIN SULFATE
• Aminodeoxybekanamycin
• aminodeoxykanamycinsulfate
• BEKANAMYCIN SULFATE
• BEKANAMYCIN SULFATE SALT
• kanamycin B sulphate
• kanamycinb,sulfate(1:1)(salt)
• AKM
• Bekanamycin sulfate [JAN]
• SCHEMBL209808
• (2R,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((1R,2S,3S,4R,6S)-4,6-diamino-3-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyClohexyl)oxy)tetrahydro-2H-pyran-3,4-diol sulfate
• NSC-757787
• Kanamycin B sulfate salt, aminoglycoside antibiotic
• SR-05000001755
• NSC 757787
• (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2S,3S,4R,6S)-4,6-diamino-3-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxyoxane-3,4-diol;sulfuric acid
• UNII-KB71EA86HM
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-4))-2-deoxy-, sulfate (1:1)
• SPECTRUM1500812
• Tox21_113188
• AKOS040744535
• NCGC00178790-03
• Kanamycin B, sulfate (1:1) (salt)
• HMS2092M04
• BEKANAMYCIN SULFATE [MART.]
• Kanendomycin
• NCGC00094859-01
• CHEBI:31255
• J-017608
• CCG-38553
• Kanendomycin (TN)
• Kanamycin Impurity B
• (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-((1R,2S,3S,4R,6S)-4,6-diamino-3-((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-2-hydroxycyclohexyloxy)tetrahydro-2H-pyran-3,4-diol sulfate
• KB71EA86HM
• Tox21_113188_1
• BEKANAMYCIN SULFATE [WHO-DD]
• DTXSID8048739
• Bekanamycin sulfate (JP17)
• Kanamycin B sulfate salt
• Aminodeoxykanamycin sulfate
• 29701-07-3
• BEKANAMYCIN SULPHATE
• CAS-29701-07-3
• KANAMYCIN B SULFATE [MI]
• DTXCID5028665
• 29701-07-3 (sulfate)
• Q27114244
• CHEMBL1237048
• HMS1921I20
• NSC757787
• Stereocidin
• (2R, 3S, 4R, 5R, 6R)-5-amino-2-(aminomethyl)-6-[(1R, 2S, 3S, 4R, 6S)-4, 6-diamino-3-[(2S, 3R, 4S, 5S, 6R)-4-amino-3, 5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxyoxane-3, 4-diol;sulfuric acid
• SR-05000001755-1
• (1R,2S,3S,4R,6S)-4,6-diamino-3-(3-amino-3-deoxy-alpha-D-glucopyranosyloxy)-2-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside sulfate
• Kanamycin B sulfate salt, European Pharmacopoeia (EP) Reference Standard
• Pharmakon1600-01500812
• Kanendos
• D01868
• YGTPKDKJVZOVCO-KELBJJLKSA-N
• D-Streptamine, O-3-amino-3-deoxy-a-D-glucopyranosyl-(1?6)-O-[2,6-diamino-2,6-dideoxy-a-D-glucopyranosyl-(1?4)]-2-deoxy-, sulfate (1:1); Kanamycin B, sulfate (1:1) (salt) (8CI); Aminodeoxykanamycin sulfate; Bekanamycin sulfate; Kanamycin B sulfate; Kanendomycin sulfate
• Kanamycin B Sulfate Hydrate
• +Expand

• InChIKey： YGTPKDKJVZOVCO-KELBJJLKSA-N
• Inchi： InChI=1S/C18H37N5O10.H2O4S/c19-2-6-11(26)12(27)9(23)17(30-6)32-15-4(20)1-5(21)16(14(15)29)33-18-13(28)8(22)10(25)7(3-24)31-18;1-5(2,3)4/h4-18,24-29H,1-3,19-23H2;(H2,1,2,3,4)/t4-,5+,6+,7+,8-,9+,10+,11+,12+,13+,14-,15+,16-,17+,18+;/m0./s1
• SMILES： OS(=O)(O)=O.NC[C@H]1O[C@H](O[C@@H]2[C@@H](N)C[C@@H](N)[C@H](O[C@H]3O[C@H](CO)[C@@H](O)[C@H](N)[C@H]3O)[C@H]2O)[C@H](N)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 581.22100
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 6
• Monoisotopic Mass: 483.254042
• Heavy Atom Count: 38
• Complexity: 721
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 363

Experimental Properties

• LogP: -3.39550
• PSA: 371.38000
• Merck: 13,5299
• Boiling Point: 807.7°Cat760mmHg
• Flash Point: 442.3°C
• Solubility: H2O: 50 mg/mL, clear, colorless
• Color/Form: Not determined
• Solubility: water
• Density: 1.59